4-amino-5-[(pyridin-2-ylmethyl)thio]-4H-1,2,4-triazole-3-thiol

• IUPAC Name: 4-amino-3-(pyridin-2-ylmethylsulfanyl)-1H-1,2,4-triazole-5-thione
• InChI: InChI=1S/C8H9N5S2/c9-13-7(14)11-12-8(13)15-5-6-3-1-2-4-10-6/h1-4H,5,9H2,(H,11,14)
• InChI Key: JYCBLQFAVXKOSA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=NC(=C1)CSC2=NNC(=S)N2N
• Molecular Formula: C8H9N5S2
• Molecular Weight: 239.3 g/mol

Description

“4-amino-5-[(pyridin-2-ylmethyl)thio]-4H-1,2,4-triazole-3-thiol” is a compound that belongs to the class of 1,2,4-triazoles. These compounds are interesting due to their chemopreventive and chemotherapeutic effects on cancer. They are sulfur- and nitrogen-containing heterocycles used as a basic nucleus of different heterocyclic compounds with various biological applications in medicine.

Synthesis Analysis

A series of coordination complexes of Ni (II), Cu (II), Zn (II), Cd (II) and Sn (II) metal with 4-amino-5- (pyridyl)-4H-1,2,4-triazole-3-thiol, as a ligand has been successfully prepared in an alcoholic medium. This triazole ligand acts as a bidentate that coordinates to the metal ions through sulfur and amine group.

Molecular Structure Analysis

The potential coordinating sites of this ligand are: sulfur of the thiol group, nitrogen of the primary amino group, and two nitrogen atoms at position 1 and 2 in the triazole ring system. This ligand contains an S=C-N-N unit that allows for bidentate coordination to metal ions through the amine and thio substituted to form a stable five-member ring.

Chemical Reactions Analysis

The reaction of 4-amino-5-((4-(bis(4-fluorophenyl)methyl)piperazin-1-yl)methyl)-4H-1,2,4-triazole-3-thiol with benzyl bromide gave 3-(benzylthio)-5-((4-(bis(4-fluorophenyl)-methyl)piperazin-1-yl)methyl)-4H-1,2,4-triazole-4-amine in 72% yield.

Mechanism of Action

While the specific mechanism of action for “4-amino-5-[(pyridin-2-ylmethyl)thio]-4H-1,2,4-triazole-3-thiol” is not mentioned, related compounds have been found to be potent and selective oral CHK1 inhibitors with in vivo efficacy as a potentiator of deoxyribonucleic acid (DNA) damaging chemotherapy and as a single agent. They are highly CHK1 selective adenosine triphosphate (ATP) competitive inhibitors.

Future Directions

The optimization of related compounds has resulted in the identification of a potent and selective oral CHK1 preclinical development candidate with in vivo efficacy as a potentiator of DNA damaging chemotherapy and as a single agent. This suggests potential future directions in the development of “4-amino-5-[(pyridin-2-ylmethyl)thio]-4H-1,2,4-triazole-3-thiol” for similar applications.